Cas no 207556-12-5 (METHYL-13C TRIFLUOROMETHANESULFONATE)

• Product Name: METHYL-13C TRIFLUOROMETHANESULFONATE
• CAS No: 207556-12-5
• MF: C₂H₃F₃O₃S
• MW: 165.096285104752
• CID: 910451
• PubChem ID: 45051979
• Update Time: 2025-04-19

METHYL-13C TRIFLUOROMETHANESULFONATE Chemical and Physical Properties

Names and Identifiers

• METHYL-13C TRIFLUOROMETHANESULFONATE
• methyl trifluoromethanesulfonate
• (13)C-methyl triflate
• [13C]methyl triflate
• I14-45385
• methyl-(13)C triflate
• methyl-(13)C trifluoromethanesulfonate
• Methyl-13C triflate
• OIRDBPQYVWXNSJ-OUBTZVSYSA-N
• DTXSID30662317
• 207556-12-5
• (~13~C)Methyl trifluoromethanesulfonate
• SCHEMBL1332156
• Methyl-13C trifluoromethane sulfonate, 98 atom % 13C
• (113C)methyl trifluoromethanesulfonate
• AKOS015913332

• Inchi： 1S/C2H3F3O3S/c1-8-9(6,7)2(3,4)5/h1H3/i1+1
• InChI Key： OIRDBPQYVWXNSJ-OUBTZVSYSA-N
• SMILES： S(C(F)(F)F)(=O)(=O)O[13CH3]

Computed Properties

• Exact Mass: 164.97885445g/mol
• Monoisotopic Mass: 164.97885445g/mol
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• Density: 1.459 g/mL at 25 °C(lit.)
• Boiling Point: 94-99 °C(lit.)
• Flash Point: 99 °F
• Refractive Index: n20/D 1.328(lit.)

METHYL-13C TRIFLUOROMETHANESULFONATE Security Information

• Hazardous Material transportation number：UN 2920 8/PG 2
• WGK Germany：3
• Hazard Category Code： 10-23/24/25-34-40
• Safety Instruction： 16-26-36/37/39-45
• Hazardous Material Identification：